4-propyl-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: N-[[1-(oxan-4-yl)piperidin-4-yl]methyl]-4-propylbenzenesulfonamide
• InChI: InChI=1S/C20H32N2O3S/c1-2-3-17-4-6-20(7-5-17)26(23,24)21-16-18-8-12-22(13-9-18)19-10-14-25-15-11-19/h4-7,18-19,21H,2-3,8-16H2,1H3
• InChI Key: KJMYIZCNILEAHM-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=C(C=C1)S(=O)(=O)NCC2CCN(CC2)C3CCOCC3
• Molecular Formula: C20H32N2O3S
• Molecular Weight: 380.5 g/mol

Description

The compound “4-propyl-N-((1-(tetrahydro-2H-pyran-4-yl)piperidin-4-yl)methyl)benzenesulfonamide” is a complex organic molecule. It contains a benzenesulfonamide group, a propyl group, a piperidine ring, and a tetrahydropyran ring.

Molecular Structure Analysis

The molecule contains several functional groups, including a sulfonamide attached to a benzene ring, a propyl group, a piperidine ring, and a tetrahydropyran ring. These groups could potentially allow for a variety of interactions with other molecules.

Chemical Reactions Analysis

Sulfonamides, such as the one in this molecule, are known to participate in a variety of chemical reactions. They can act as bases, forming salts with acids, and they can also undergo hydrolysis under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include the presence of the polar sulfonamide group, the rigidity of the piperidine and tetrahydropyran rings, and the hydrophobicity of the propyl group.

Scientific Research Applications

Distribution in Food Groups: Understanding the distribution of bioactive compounds across different food groups is essential. Researchers explore how these compounds vary in fruits, vegetables, grains, and other dietary sources.

Effects of Processing and Storage: The impact of various processes (e.g., cooking, storage, packaging) on bioactive compounds is studied. Innovative methods, such as supercritical carbon dioxide extraction, help characterize these effects.

Biomarkers and Assessment: Researchers investigate new biomarkers and assessment methodologies to evaluate the benefits and risks of bioactive compounds. For instance, D-β-Hydroxybutyrate’s mechanism of action in Parkinson’s disease is explored.

Nutraceutical Formulations: Bioactive components find applications in nutraceutical formulations. Researchers develop new formulations with antioxidant, anti-diabetic, and anti-obesity potential.

Artificial Intelligence (AI) in Atmospheric Science

While not directly related to the compound, it’s worth mentioning AI’s impact on scientific research. In atmospheric science, AI enhances our understanding of Earth’s atmosphere. .

Citizen Science Initiatives

Although not specific to this compound, citizen science contributes to scientific research. .

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential biological activity. It could also be interesting to explore modifications of the structure to see how they affect these properties.